Cas no 10517-21-2 (5-chloro-1H-indole-2-carboxylic acid)

• Product Name: 5-chloro-1H-indole-2-carboxylic acid
• CAS No: 10517-21-2
• MF: C₉H₆ClNO₂
• MW: 195.602441310883
• MDL: MFCD00005613
• CID: 48638
• PubChem ID: 82693
• Update Time: 2025-04-18

5-chloro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1H-indole-2-carboxylic acid
• 5-Chloroindole-2-carboxylic acid
• 5-Cl-ICA
• AKOS JY2083234
• TIMTEC-BB SBB003591
• 5-CHLORO-2-INDOLECARBOXYLATE
• 5-chloroindole-2-carboxylate
• 5-CHLORO-2-INDOLECARBOXYLIC ACID
• 5-chloro-1h-indole-2-carboxylicaci
• 5-chloro-1H-indol-2-carboxylic acid
• 5-Chloroindole-2-CarboxylicAcid99%
• 1H-Indole-2-carboxylic acid, 5-chloro-
• FUQOTYRCMBZFOL-UHFFFAOYSA-N
• Spectrum_000183
• 5-Chloroindoline-2-carboxylicacid
• PubChem1670
• SpecPlus_000670
• Spectrum5_001833
• Spectrum3_000783
• Spectrum4_001044
• Spectrum2_000513
• 2-Carboxy-5-chloro-indole
• NCIOpen2_000893
• Oprea1_643267
• 5-chloroindolecarboxylic acid
• KBioSS_00066
• 5-chloro-1H-indole-2-carboxylic acid

• MDL： MFCD00005613
• Inchi： 1S/C9H6ClNO2/c10-6-1-2-7-5(3-6)4-8(11-7)9(12)13/h1-4,11H,(H,12,13)
• InChI Key： FUQOTYRCMBZFOL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(=O)O)N2
• BRN： 0153229

Computed Properties

• Exact Mass: 195.00900
• Monoisotopic Mass: 195.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 53.1
• Surface Charge: 0
• Tautomer Count: 5

Experimental Properties

• Color/Form: Solid
• Density: 1.3228 (rough estimate)
• Melting Point: 290°C(dec.)(lit.)
• Boiling Point: 449.7 °C at 760 mmHg
• Flash Point: 225.8℃
• Refractive Index: 1.5790 (estimate)
• PSA: 53.09000
• LogP: 2.51950
• Solubility: Soluble in water.

5-chloro-1H-indole-2-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+ P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：NL5998400
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives